Cas no 1518295-46-9 (5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1518295-46-9
• MF: C₁₁H₆N₂O₃
• MW: 214.17694234848
• CID: 5752250
• PubChem ID: 114317851
• Update Time: 2023-11-14

5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1836528
• 5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
• 1518295-46-9
• 5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H6N2O3/c12-5-7-2-1-3-8(4-7)10-9(11(14)15)6-13-16-10/h1-4,6H,(H,14,15)
• InChI Key： GEXVRHZOTWJLBF-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 214.03784206g/mol
• Monoisotopic Mass: 214.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles